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Compound of Interest

Compound Name: Ethylene Glycol-d6

Cat. No.: B086051

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on Ethylene Glycol-d6
(CAS: 15054-86-1), a deuterated analog of ethylene glycol. This document is intended for
researchers, scientists, and professionals in drug development who utilize stable isotope-
labeled compounds in their work. The guide covers the physicochemical properties, key
applications with detailed experimental protocols, and safety information for Ethylene Glycol-
dé.

Physicochemical Properties

Ethylene Glycol-d6, also known as 1,1,2,2-tetradeuterio-1,2-dideuteriooxyethane, is a stable,
non-radioactive isotopic form of ethylene glycol.[1] The substitution of hydrogen atoms with
deuterium atoms results in a higher molecular weight compared to its non-deuterated
counterpart. This key difference makes it an ideal internal standard for mass spectrometry-
based quantitative analysis and a valuable solvent for Nuclear Magnetic Resonance (NMR)
spectroscopy.[2]

The physical and chemical properties of Ethylene Glycol-d6 are summarized in the table
below for easy reference and comparison.
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Property Value References
CAS Number 15054-86-1 [1]
Molecular Formula C2Ds02 (DOCD2CD20D) [1]
Molecular Weight 68.10 g/mol [1]
Appearance Clear, colorless liquid

Density 1.220 g/mL at 25 °C

Melting Point -13°C

Boiling Point 196-198 °C

Flash Point 110 °C (closed cup)

Refractive Index (n20/D) 1.431

Isotopic Purity >98 atom % D

Vapor Pressure 0.08 mmHg

Vapor Density 2.1 (vs air)

Applications and Experimental Protocols

Ethylene Glycol-d6 is primarily utilized in two key analytical techniques: as an internal
standard in mass spectrometry and as a solvent in NMR spectroscopy.

Internal Standard for Quantitative Analysis by Mass
Spectrometry

The use of a stable isotope-labeled internal standard is considered the gold standard for
guantitative analysis in mass spectrometry (MS), particularly in complex matrices such as
biological fluids.[3] Ethylene Glycol-d6 serves as an excellent internal standard for the
quantification of ethylene glycol due to its chemical identity and similar physicochemical
properties to the analyte. This ensures that it behaves similarly during sample preparation,
chromatography, and ionization, thus effectively compensating for matrix effects and variations
in instrument response.[4][5]
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This protocol provides a general methodology for the quantification of ethylene glycol in human
serum using Ethylene Glycol-d6 as an internal standard.

Materials:

Human serum samples

o Ethylene Glycol-d6 (CAS: 15054-86-1)
o Ethylene glycol (for calibration standards)
o Acetonitrile, GC grade

o Derivatizing agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide with 1%
Trimethylchlorosilane - BSTFA + 1% TMCS)

e Microcentrifuge tubes

e Gas chromatograph coupled to a mass spectrometer (GC-MS)
Procedure:

e Preparation of Stock and Working Solutions:

o Prepare a stock solution of Ethylene Glycol-d6 in acetonitrile at a concentration of 1
mg/mL.

o Prepare a stock solution of ethylene glycol in acetonitrile at a concentration of 1 mg/mL.

o From the stock solutions, prepare a series of working calibration standards of ethylene
glycol at concentrations ranging from 0.1 to 100 pg/mL. Each calibration standard should
contain a fixed concentration of Ethylene Glycol-d6 (e.g., 10 pg/mL).

e Sample Preparation:

o To 100 pL of serum sample, control, or calibration standard in a microcentrifuge tube, add
200 pL of acetonitrile containing the internal standard (Ethylene Glycol-d6).
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o Vortex the mixture for 30 seconds to precipitate proteins.
o Centrifuge at 10,000 x g for 10 minutes.

o Transfer the supernatant to a clean tube.

» Derivatization:
o Evaporate the supernatant to dryness under a stream of nitrogen.
o Add 50 puL of the derivatizing agent (e.g., BSTFA + 1% TMCS).
o Cap the tube and heat at 70°C for 30 minutes.
e GC-MS Analysis:
o Inject 1 pL of the derivatized sample onto the GC-MS system.
o GC Conditions (example):
s Column: DB-5ms (30 m x 0.25 mm x 0.25 pm) or equivalent
» Injector Temperature: 250°C

= Oven Program: Start at 50°C, hold for 2 minutes, ramp to 250°C at 10°C/min, hold for 5
minutes.

= Carrier Gas: Helium at a constant flow of 1 mL/min.

o MS Conditions (example):

lonization Mode: Electron lonization (El) at 70 eV

Acquisition Mode: Selected lon Monitoring (SIM)

lons to monitor for Ethylene Glycol derivative (e.g., di-TMS): m/z 147, 204

lons to monitor for Ethylene Glycol-d6 derivative (e.g., di-TMS): m/z 151, 210
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o Data Analysis:

o Construct a calibration curve by plotting the ratio of the peak area of the analyte to the
peak area of the internal standard against the concentration of the calibration standards.

o Determine the concentration of ethylene glycol in the samples by interpolating their peak
area ratios on the calibration curve.
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Sample Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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